3-(3-Fluorobenzoyl)pyridine

• IUPAC Name: (3-fluorophenyl)-pyridin-3-ylmethanone
• InChI: InChI=1S/C12H8FNO/c13-11-5-1-3-9(7-11)12(15)10-4-2-6-14-8-10/h1-8H
• InChI Key: IEVCOTJIGFKWIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)C2=CN=CC=C2
• Molecular Formula: C12H8FNO
• DSSTOX Substance ID: DTXSID70513238
• Molecular Weight: 201.20 g/mol
• CAS RN: 79568-07-3

Description

“3-(3-Fluorobenzoyl)pyridine” is a chemical compound. It is a powder at room temperature. The IUPAC name for this compound is (4-fluorophenyl)(3-pyridinyl)methanone.

Synthesis Analysis

The synthesis of fluorinated pyridines, such as “3-(3-Fluorobenzoyl)pyridine”, has been a topic of interest in recent years. The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented.

Molecular Structure Analysis

The molecular structure of “3-(3-Fluorobenzoyl)pyridine” includes a pyridine ring attached to a fluorobenzoyl group. The presence of the fluorine atom in the benzoyl group makes this compound interesting due to the strong electron-withdrawing nature of fluorine.

Physical And Chemical Properties Analysis

“3-(3-Fluorobenzoyl)pyridine” is a powder at room temperature. Its melting point is between 92-93 degrees Celsius.

Scientific Research Applications

Antituberculotic Activity

• In vitro Microplate Alamar Blue assay (MABA) against Mycobacterium tuberculosis (M. .

Medicinal Chemistry Research

• .

Fluorescent Probes and Sensing Applications

• .

Safety and Hazards

“3-(3-Fluorobenzoyl)pyridine” is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions in the research of “3-(3-Fluorobenzoyl)pyridine” and other fluoropyridines include the development of new synthesis methods, exploration of their biological activities, and their potential use in various applications such as imaging agents for various biological applications.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with tropomyosin receptor kinases (trks), which are associated with the proliferation and differentiation of cells .

Mode of Action

It is known that trks, when activated, trigger downstream signal transduction pathways (including ras/erk, plc-γ, and pi3k/akt) which are associated with the proliferation, differentiation, and survival of cells .

Biochemical Pathways

The activation of trks can lead to the phosphorylation of the intramembrane kinase domain, triggering downstream signal transduction pathways .

Pharmacokinetics

A similar compound was found to possess good plasma stability and low inhibitory activity to a panel of cytochrome p450 isoforms .

Result of Action

The continuous activation of trk proteins can lead to various types of cancers .

Action Environment

The success of similar compounds in suzuki–miyaura coupling reactions is attributed to their stability and the mild, functional group tolerant reaction conditions .

Synthesis routes and methods I

Procedure details

The title compound was prepared analogously to the method in Intermediate 25: step b using (3-fluorophenyl)(pyridin-3-yl)methanol (Intermediate 32: step a) in place of (1-methyl-1H-imidazol-5-yl)(pyridin-2-yl)methanol.

Synthesis routes and methods II

Procedure details

A solution of 3-bromofluorobenzene (25.0, 0.143 mol) in ether (250 ml) was cooled to -78° C. and stirred during the dropwise addition of a 2.3 M solution of tert-butyllithium in pentane (62 ml, 0.143 mol). After the addition was completed, stirring was continued for 15 minutes and a solution of 3-cyanopyridine (14.9 g, 0.143 mol) in ether (125 ml) was added dropwise. The resulting mixture was allowed to warm to 15° C. and a solution of 12 N HC1 (36 ml) in H2O (90 ml) was added dropwise. After the resulting light yellow solution had stirred for 30 minutes, 10% NaOH was added to give a pH of 10, and the ether layer was separated. The aqueous phase was extracted twice with ether, the combined ether extracts were concentrated and the residue was distilled to yield 21.3 g (74%) of 3-(3-fluorobenzoyl)pyridine bp: 112°-128° C./59.99 Nm-2.